Anacardic acid Anacardic acid Anacardic acid is a hydroxybenzoic acid that is salicylic acid substituted by a pentadecyl group at position 6. It is a major component of cashew nut shell liquid and exhibits an extensive range of bioactivities. It has a role as an EC 2.3.1.48 (histone acetyltransferase) inhibitor, an apoptosis inducer, a neuroprotective agent, an EC 3.4.22.69 (SARS coronavirus main proteinase) inhibitor, an anticoronaviral agent, an antibacterial agent, an anti-inflammatory agent and a plant metabolite. It is a hydroxybenzoic acid and a hydroxy monocarboxylic acid. It is functionally related to a salicylic acid.
Anacardic acid is a natural product found in Ozoroa insignis, Knema elegans, and other organisms with data available.
Brand Name: Vulcanchem
CAS No.: 16611-84-0
VCID: VC0518869
InChI: InChI=1S/C22H36O3/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-16-19-17-15-18-20(23)21(19)22(24)25/h15,17-18,23H,2-14,16H2,1H3,(H,24,25)
SMILES: CCCCCCCCCCCCCCCC1=C(C(=CC=C1)O)C(=O)O
Molecular Formula: C22H36O3
Molecular Weight: 348.5 g/mol

Anacardic acid

CAS No.: 16611-84-0

Cat. No.: VC0518869

Molecular Formula: C22H36O3

Molecular Weight: 348.5 g/mol

Purity: >98% (or refer to the Certificate of Analysis)

* For research use only. Not for human or veterinary use.

Anacardic acid - 16611-84-0

CAS No. 16611-84-0
Molecular Formula C22H36O3
Molecular Weight 348.5 g/mol
IUPAC Name 2-hydroxy-6-pentadecylbenzoic acid
Standard InChI InChI=1S/C22H36O3/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-16-19-17-15-18-20(23)21(19)22(24)25/h15,17-18,23H,2-14,16H2,1H3,(H,24,25)
Standard InChI Key ADFWQBGTDJIESE-UHFFFAOYSA-N
SMILES CCCCCCCCCCCCCCCC1=C(C(=CC=C1)O)C(=O)O
Canonical SMILES CCCCCCCCCCCCCCCC1=C(C(=CC=C1)O)C(=O)O
Appearance Solid powder
Melting Point 92.5 - 93 °C

Structural Features:

  • Core structure: Salicylic acid (2-hydroxybenzoic acid)

  • Substituents: Long alkyl chain (15-17 carbons), which may be saturated or unsaturated

  • Molecular Formula: C22H36O3C_{22}H_{36}O_3

  • Molecular Weight: 348.52 g/mol

PropertyValue
Molecular FormulaC22H36O3C_{22}H_{36}O_3
Molecular Weight348.52 g/mol
CAS Number16611-84-0
SolubilitySoluble in organic solvents
Functional GroupsHydroxyl (-OH), carboxylic acid (-COOH)

Biological Activities

Anacardic acid exhibits a wide range of biological activities, making it a promising compound for pharmacological applications.

Antimicrobial Activity

Anacardic acid demonstrates potent antibacterial, antifungal, and antiviral properties:

  • Bactericidal effects: Effective against Streptococcus mutans and Staphylococcus aureus (including methicillin-resistant strains) .

  • Antifungal activity: Inhibits fungal pathogens by disrupting cell wall integrity .

  • Antiviral potential: Investigated for activity against viruses such as SARS-CoV-2 and hepatitis C .

Enzyme Inhibition

Anacardic acid is a noncompetitive inhibitor of several clinically relevant enzymes:

  • Histone acetyltransferases (HATs): Inhibits p300/CBP-associated factor (PCAF) and p300 HAT activity (IC50_{50} values ~5–8 μM), impacting gene expression .

  • NF-κB pathway: Suppresses nuclear factor-kappa B (NF-κB) activation, reducing inflammation and promoting apoptosis .

  • α-glucosidase: Demonstrates strong inhibitory activity, suggesting potential for diabetes management (IC50_{50}: ~1.78–3.31 μg/mL) .

Anticancer Effects

Anacardic acid exhibits antiproliferative and pro-apoptotic effects in various cancer cell lines:

  • Suppresses tumor growth by inhibiting HATs and NF-κB signaling .

  • Sensitizes cancer cells to radiation therapy and chemotherapeutic agents like cisplatin .

Pharmacokinetics

Preliminary studies indicate that anacardic acid has moderate drug-like properties:

  • Absorption and bioavailability are influenced by its lipophilic nature.

  • Predicted to cross biological membranes effectively due to its hydrophobic alkyl chain .

Diabetes Management

Anacardic acids from CNSL have shown promise as α-glucosidase inhibitors, outperforming standard drugs like acarbose in vitro .

Cancer Therapy

The compound’s ability to inhibit HATs and NF-κB positions it as a potential anticancer agent, particularly for radiosensitization and chemoprotection .

Neuroprotection

Emerging evidence suggests that anacardic acid may have anxiolytic and neuroprotective effects through modulation of oxidative stress pathways .

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